Cas no 158669-26-2 (4-Iodo-2-methoxy-3-pyridinecarboxaldehyde)

• Product Name: 4-Iodo-2-methoxy-3-pyridinecarboxaldehyde
• CAS No: 158669-26-2
• MF: C₇H₆INO₂
• MW: 263.032514095306
• MDL: MFCD05662396
• CID: 65500
• PubChem ID: 10038381
• Update Time: 2025-06-11

4-Iodo-2-methoxy-3-pyridinecarboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Iodo-2-methoxypyridine-3-carboxaldehyde
• 2-methoxy-4-iodo-3-pyridinecarboxyaldehyde
• 4-Iodo-2-methoxy-3-pyridinecarboxaldehyde
• 4-Iodo-2-methoxynicotinaldehyde
• 4-iodo-2-methoxypyridine-3-carbaldehyde
• 4-Iodo-2-methoxypyridine-3-carboaldehyde
• 4-iodo-2-methoxypyridine-3-carboxadehyde
• 4-Iodo-2-methoxypyridine-3-carboxyaldehyde
• AB21739
• DTXSID40434603
• AM84521
• 4-iodo-2-methoxy-pyridine-3-carboxaldehyde
• 4-iodo-2-methoxy-pyridine-3-carbaldehyde
• J-515549
• FT-0600715
• GNBKAOHTTIVAMT-UHFFFAOYSA-N
• MD-0710
• 158669-26-2
• 3-Pyridinecarboxaldehyde, 4-iodo-2-methoxy-
• BCP14420
• MFCD05662396
• 3-Formyl-4-iodo-2-methoxypyridine
• CS-D0928
• BP-11555
• A809960
• AC-5153
• 4-iodanyl-2-methoxy-pyridine-3-carbaldehyde
• SY029104
• SCHEMBL613366
• AKOS005073589

• MDL： MFCD05662396
• Inchi： 1S/C7H6INO2/c1-11-7-5(4-10)6(8)2-3-9-7/h2-4H,1H3
• InChI Key： GNBKAOHTTIVAMT-UHFFFAOYSA-N
• SMILES： IC1C=CN=C(C=1C=O)OC

Computed Properties

• Exact Mass: 262.94400
• Monoisotopic Mass: 262.94433g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.873
• Melting Point: No data available
• Boiling Point: 328.3°C at 760 mmHg
• Flash Point: 152.3°C
• Refractive Index: 1.642
• PSA: 39.19000
• LogP: 1.50730
• Sensitiveness: Light Sensitive

4-Iodo-2-methoxy-3-pyridinecarboxaldehyde Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261;P280;P305+P351+P338;P304+P340;P405;P501
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• HazardClass：IRRITANT
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridine carboxaldehydes

Additional information on 4-Iodo-2-methoxy-3-pyridinecarboxaldehyde

Introduction to 4-Iodo-2-methoxy-3-pyridinecarboxaldehyde (CAS No. 158669-26-2) and Its Emerging Applications in Chemical Biology

4-Iodo-2-methoxy-3-pyridinecarboxaldehyde, identified by the CAS number 158669-26-2, is a versatile heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles widely recognized for their diverse biological activities and utility in drug discovery. The structural features of 4-Iodo-2-methoxy-3-pyridinecarboxaldehyde, particularly the presence of an iodo substituent and a formyl group, make it a valuable intermediate in synthetic chemistry and a promising candidate for developing novel bioactive molecules.

The 4-Iodo-2-methoxy-3-pyridinecarboxaldehyde molecule exhibits unique electronic and steric properties due to the combination of its iodine atom and methoxy group. These functional groups facilitate various chemical transformations, including cross-coupling reactions, nucleophilic additions, and condensation reactions, which are essential for constructing complex molecular architectures. In recent years, the compound has been extensively studied for its potential applications in medicinal chemistry, particularly in the synthesis of kinase inhibitors, antiviral agents, and anticancer drugs.

One of the most compelling aspects of 4-Iodo-2-methoxy-3-pyridinecarboxaldehyde is its role as a key intermediate in the development of small-molecule inhibitors targeting protein-protein interactions. Protein-protein interactions play a crucial role in numerous cellular processes, making them attractive therapeutic targets for treating diseases such as cancer, inflammation, and neurodegenerative disorders. The formyl group in 4-Iodo-2-methoxy-3-pyridinecarboxaldehyde allows for facile introduction of aldehyde functionalities, which can be further modified to generate peptidomimetics or other scaffolds capable of disrupting aberrant protein-protein interactions.

Recent advancements in computational chemistry have enabled the rational design of 4-Iodo-2-methoxy-3-pyridinecarboxaldehyde derivatives with enhanced binding affinity and selectivity. By leveraging machine learning algorithms and molecular docking studies, researchers have identified novel analogs that exhibit potent activity against specific disease-relevant targets. For instance, studies have demonstrated that certain derivatives of 4-Iodo-2-methoxy-3-pyridinecarboxaldehyde can inhibit the activity of Janus kinases (JAKs), which are overexpressed in various inflammatory diseases and cancers.

The iodine atom in 4-Iodo-2-methoxy-3-pyridinecarboxaldehyde serves as an excellent handle for palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings. These reactions are widely used in drug discovery to construct biaryl structures, which are prevalent in many bioactive compounds. By employing these transformations, researchers have synthesized a library of 4-Iodo-2-methoxy-3-pyridinecarboxaldehyde derivatives with diverse pharmacological profiles. Notably, some of these derivatives have shown promising activity against hepatitis C virus (HCV) protease, highlighting the compound's potential as a building block for antiviral agents.

In addition to its applications in kinase inhibition and antiviral drug development, 4-Iodo-2-methoxy-3-pyridinecarboxaldehyde has been explored as a precursor for generating novel anticancer agents. Pyridine-based compounds are known to exhibit cytotoxic effects by interfering with DNA replication and cell cycle progression. Researchers have synthesized several derivatives of 4-Iodo-2-methoxy-3-pyridinecarboxaldehyde that demonstrate potent activity against various cancer cell lines. Mechanistic studies suggest that these compounds induce apoptosis by activating caspase-dependent pathways, making them attractive candidates for further development into clinical therapies.

The synthesis of 4-Iodo-2-methoxy-3-pyridinecarboxaldehyde can be achieved through multiple routes, each offering distinct advantages depending on the desired scale and purity requirements. One common approach involves the condensation of 2-hydroxy-5-methoxypyridine with an iodoformating agent under acidic conditions. Alternatively, palladium-catalyzed iodination of 2-formylpyridines can provide an efficient route to the desired product. Recent improvements in catalytic systems have enabled greener synthetic methodologies, reducing waste generation and improving atom economy.

The growing interest in 4-Iodo-2-methoxy-3-pyridinecarboxaldehyde has spurred efforts to develop high-throughput screening platforms for identifying novel bioactive derivatives. Automated synthesis techniques coupled with rapid biological evaluation have accelerated the discovery process significantly. These platforms allow researchers to rapidly test thousands of compounds for activity against various targets, streamlining the drug discovery pipeline.

In conclusion,4-Iodo-2-methoxy-3-pyridinecarboxaldehyde (CAS No. 158669-26-2) is a multifaceted compound with broad applications in chemical biology and pharmaceutical research. Its unique structural features make it an invaluable intermediate for synthesizing bioactive molecules targeting diverse disease pathways. As computational methods and synthetic techniques continue to advance,4-Iodo-2-methoxy-3-pyridinecarboxaldehyde will undoubtedly remain at the forefront of medicinal chemistry innovation.